2-Docosahexaenoyl-sn-glycero-3-phosphocholine
2-Docosahexaenoyl-sn-glycero-3-phosphocholine
Brand Name:
Vulcanchem
CAS No.:
159407-32-6
VCID:
VC0138138
InChI:
InChI=1S/C30H50NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-30(33)38-29(27-32)28-37-39(34,35)36-26-25-31(2,3)4/h13-24,29,32H,5-12,25-28H2,1-4H3/b14-13+,16-15+,18-17+,20-19+,22-21+,24-23+/t29-/m0/s1
SMILES:
CCCCCCCCCC=CC=CC=CC=CC=CC=CC(=O)OC(CO)COP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula:
C₃₀H₅₀NO₇P
Molecular Weight:
567.69
2-Docosahexaenoyl-sn-glycero-3-phosphocholine
CAS No.: 159407-32-6
Reference Standards
VCID: VC0138138
Molecular Formula: C₃₀H₅₀NO₇P
Molecular Weight: 567.69
| CAS No. | 159407-32-6 |
|---|---|
| Product Name | 2-Docosahexaenoyl-sn-glycero-3-phosphocholine |
| Molecular Formula | C₃₀H₅₀NO₇P |
| Molecular Weight | 567.69 |
| IUPAC Name | [(2S)-2-[(2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoyl]oxy-3-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C30H50NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-30(33)38-29(27-32)28-37-39(34,35)36-26-25-31(2,3)4/h13-24,29,32H,5-12,25-28H2,1-4H3/b14-13+,16-15+,18-17+,20-19+,22-21+,24-23+/t29-/m0/s1 |
| SMILES | CCCCCCCCCC=CC=CC=CC=CC=CC=CC(=O)OC(CO)COP(=O)([O-])OCC[N+](C)(C)C |
| Synonyms | (7R,12Z,15Z,18Z,21Z,24Z,27Z)-4-Hydroxy-7-(hydroxymethyl)-N,N,N-trimethyl-9-oxo-3,5,8-trioxa-4-phosphatriaconta-12,15,18,21,24,27-hexaen-1-aminium 4-Oxide; |
| PubChem Compound | 131699190 |
| Last Modified | Nov 11 2021 |
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